N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H21NO2/c1-4-22-17-9-6-16(7-10-17)8-12-19(21)20-18-11-5-14(2)13-15(18)3/h5-13H,4H2,1-3H3,(H,20,21)/b12-8+
• InChI Key: WTDXHFUXKZECKA-XYOKQWHBSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC(=O)NC2=C(C=C(C=C2)C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)NC2=C(C=C(C=C2)C)C
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide, also known as DEA, is a chemical compound that has been widely studied in the field of medicinal chemistry. DEA is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that is responsible for the degradation of endocannabinoids. Endocannabinoids are signaling molecules that play a critical role in various physiological processes, including pain sensation, inflammation, and mood regulation. Therefore, the inhibition of FAAH by DEA has the potential to treat various diseases, including pain, anxiety, and depression.

Mechanism of Action

N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide acts as a potent inhibitor of FAAH by binding to the active site of the enzyme. FAAH hydrolyzes endocannabinoids such as anandamide and 2-arachidonoylglycerol, which are signaling molecules that regulate various physiological processes. By inhibiting FAAH, N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide increases the levels of endocannabinoids, which can then activate cannabinoid receptors and modulate various physiological processes.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been shown to have several biochemical and physiological effects. In animal models, N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been shown to reduce pain and inflammation by increasing the levels of endocannabinoids. Additionally, N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been shown to have anxiolytic and antidepressant effects by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has several advantages for lab experiments. It is a potent and selective inhibitor of FAAH, which makes it an ideal tool for studying the role of FAAH in various physiological processes. Additionally, N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been shown to have good pharmacokinetic properties, which makes it suitable for in vivo studies.
However, N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide also has some limitations for lab experiments. It has been shown to have off-target effects on other enzymes, such as monoacylglycerol lipase (MAGL), which can complicate the interpretation of results. Additionally, N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has poor solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for research on N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide. One potential direction is to study the effects of FAAH inhibition by N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide in clinical trials. Several preclinical studies have shown promising results, and it would be interesting to see if these results can be translated to humans.
Another potential direction is to study the off-target effects of N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide on other enzymes, such as MAGL. Understanding the off-target effects of N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide can help researchers design more selective FAAH inhibitors.
Finally, researchers can also explore the potential of N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide as a tool for studying the role of endocannabinoids in various physiological processes. By modulating the levels of endocannabinoids, researchers can gain insights into the mechanisms underlying various diseases and develop new therapeutic strategies.

Synthesis Methods

N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide can be synthesized by the reaction between 2,4-dimethylphenyl isocyanate and 4-ethoxyphenyl acrylate. The reaction is typically carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified by column chromatography to obtain pure N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. Several studies have shown that FAAH inhibition by N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide can alleviate pain and inflammation in animal models. Additionally, N-(2,4-dimethylphenyl)-3-(4-ethoxyphenyl)acrylamide has been shown to have anxiolytic and antidepressant effects in animal models.